Cas no 2178998-83-7 (N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide)

• Product Name: N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide
• CAS No: 2178998-83-7
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5409616
• Update Time: 2025-05-28

N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide

• Inchi： 1S/C12H14N4O/c1-8-4-5-9(16-15-8)10(17)14-12(7-13)6-11(12,2)3/h4-5H,6H2,1-3H3,(H,14,17)
• InChI Key： PSXYWDZKZJWBGV-UHFFFAOYSA-N
• SMILES： C1(C(NC2(C#N)CC2(C)C)=O)=NN=C(C)C=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.2±45.0 °C(Predicted)
• pka: 10.44±0.40(Predicted)

Additional information on N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide

Comprehensive Overview of N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide (CAS No. 2178998-83-7)

The compound N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide (CAS No. 2178998-83-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a dimethylcyclopropyl moiety, and a pyridazinecarboxamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's structural versatility allows it to be tailored for specific functions, such as enzyme inhibition or receptor modulation. Its pyridazine core is particularly noteworthy, as it is a common motif in many FDA-approved drugs, highlighting its relevance in modern medicinal chemistry.

One of the most frequently searched questions about this compound is its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide can be synthesized through multi-step reactions involving cyclopropanation and amide coupling. Its mechanism of action, though not fully elucidated, is hypothesized to involve interactions with cellular proteins or nucleic acids, making it a subject of ongoing research.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical for its practical applications. Preliminary studies indicate that N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide exhibits moderate solubility in polar solvents, which is advantageous for formulation development. Its stability under various pH conditions is also being investigated, as this could influence its shelf life and efficacy in real-world scenarios.

Another hot topic in the scientific community is the potential of N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide to address drug resistance in pathogens. With the rise of antibiotic-resistant bacteria and pesticide-resistant pests, researchers are exploring novel compounds like this one to develop next-generation therapeutics and agrochemicals. Its unique chemical framework may offer new avenues for combating resistance mechanisms.

From an industrial perspective, the scalability of N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide production is a key consideration. Companies are investing in green chemistry approaches to synthesize this compound efficiently while minimizing environmental impact. This aligns with the growing trend of sustainable manufacturing in the chemical industry, which is a major focus for stakeholders and regulatory bodies alike.

In conclusion, N-(1-Cyano-2,2-dimethylcyclopropyl)-6-methyl-3-pyridazinecarboxamide (CAS No. 2178998-83-7) represents a fascinating area of research with broad implications for pharmaceuticals, agriculture, and beyond. Its structural complexity and functional diversity make it a valuable subject for further study, particularly in the context of emerging challenges like drug resistance and sustainability. As scientific understanding of this compound deepens, its potential applications are likely to expand, offering exciting opportunities for innovation.